Cas no 7652-46-2 (Methyl acetyl-L-cysteinate)

• Product Name: Methyl acetyl-L-cysteinate
• CAS No: 7652-46-2
• MF: C₆H₁₁NO₃S
• MW: 177.221440553665
• MDL: MFCD00237476
• CID: 571119
• PubChem ID: 6542158
• Update Time: 2025-04-19

Methyl acetyl-L-cysteinate Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,N-acetyl-, methyl ester
• (R)-Methyl 2-acetamido-3-mercaptopropanoate
• L-cysteine,N-acetyl,methyl ester
• methyl (2R)-2-acetamido-3-sulfanylpropanoate
• N-ACETYL-L-CYSTEINE METHYL ESTER
• L-Cysteine, N-acetyl-, methyl ester
• n-acetylcysteine methyl ester
• Methyl acetyl-L-cysteinate
• QTKAQJWFVXPIFV-YFKPBYRVSA-N
• VZ33067
• methyl (2R)-2-acetamido-3-sulfanyl-propanoate
• A838735
• N-Acetyl-L-
• AKOS015906923
• N-Acetyl-L-cysteine methyl ester; Cysteine, N-acetyl-, methyl ester, L- (6CI,7CI,8CI); N-Acetylcysteine methyl ester; Nalpha-Acetyl-L-cysteine methyl ester
• CS-0047728
• DTXSID40227330
• EN300-197716
• MFCD00237476
• AS-10678
• (2R)-2-acetamido-3-mercaptopropanoic acid methyl ester
• 5,6-DICHLORONICOTINICACIDETHYLESTER
• HY-23174
• methyl N-acetyl-L-cysteinate
• 7652-46-2
• UG6
• N-Acetyl-L-cysteine methyl ester (Ac-L-Cys-OMe)
• N-Acetyl-L-cysteine methyl ester, >=90% (HPLC)
• SCHEMBL112332
• (R)-methyl2-acetamido-3-mercaptopropanoate
• DB-231463
• A12833

• MDL： MFCD00237476
• Inchi： 1S/C6H11NO3S/c1-4(8)7-5(3-11)6(9)10-2/h5,11H,3H2,1-2H3,(H,7,8)/t5-/m0/s1
• InChI Key： QTKAQJWFVXPIFV-YFKPBYRVSA-N
• SMILES： SC[C@@H](C(=O)OC)NC(C)=O

Computed Properties

• Exact Mass: 177.04603
• Monoisotopic Mass: 177.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.7
• Topological Polar Surface Area: 56.4

Experimental Properties

• Color/Form: Pale yellow powder
• Melting Point: 77-81 °C
• PSA: 55.4
• Optical Activity: [α]20/D −24.0±3°, c = 1% in methanol
• Solubility: Not determined

Methyl acetyl-L-cysteinate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：10-23